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Compound of Interest

Compound Name: ORM-10962

Cat. No.: B2992674 Get Quote

ORM-10962 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and solubility of ORM-10962 in common

experimental buffers.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of ORM-10962?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of ORM-10962. It is highly soluble in DMSO, with a reported solubility of up to

250 mg/mL.[1] When preparing the stock solution, using newly opened, anhydrous DMSO is

recommended as hygroscopic DMSO can negatively impact solubility.[1] For accurate

preparation, ultrasonic assistance may be necessary to achieve complete dissolution.[1]

Q2: How should I store stock solutions and working solutions of ORM-10962?

A2: Proper storage is crucial to maintain the integrity of ORM-10962. Stability data indicates

that stock solutions in DMSO can be stored at -80°C for up to two years and at -20°C for up to

one year.[1] To avoid degradation from repeated freeze-thaw cycles, it is best practice to aliquot

the stock solution into smaller, single-use volumes. For in vivo experiments, it is recommended

to prepare the working solution fresh on the day of use.[1]
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Q3: What is the solubility of ORM-10962 in aqueous buffers like PBS or HBSS?

A3: There is limited publicly available data on the aqueous solubility of ORM-10962 in common

buffers like Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS).

Typically, for in vitro experiments, a high-concentration stock solution in DMSO is first prepared

and then diluted to the final working concentration in the desired aqueous buffer. The final

concentration of DMSO in the experimental medium should be kept low (typically <0.1%) to

avoid solvent effects on the biological system.

Q4: Are there any established protocols for formulating ORM-10962 for in vivo studies?

A4: Yes, several formulations have been described for in vivo administration. These typically

involve a multi-step process starting with a concentrated stock solution in DMSO. This stock is

then further diluted with co-solvents to improve solubility and bioavailability. It is important to

add each solvent sequentially and ensure the solution is clear at each step. Heating and/or

sonication can be used to aid dissolution if precipitation occurs.[1]

Troubleshooting Guides
Issue: My ORM-10962 solution appears cloudy or has precipitated after dilution in my

experimental buffer.

Possible Cause 1: Low Aqueous Solubility. ORM-10962 has limited solubility in purely

aqueous solutions. The final concentration in your buffer may have exceeded its solubility

limit.

Solution: Try lowering the final concentration of ORM-10962 in your experimental buffer.

You can also increase the percentage of DMSO in the final solution, but be mindful of the

tolerance of your experimental system to the solvent.

Possible Cause 2: Buffer Incompatibility. The pH or composition of your buffer may not be

optimal for maintaining ORM-10962 in solution.

Solution: While specific data is limited, you can empirically test different physiological

buffers (e.g., Tyrode's solution, which has been used in published studies) to see if

solubility improves.
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Possible Cause 3: Improper Dissolution Technique. The compound may not have been fully

dissolved in the initial DMSO stock solution.

Solution: Ensure the initial stock solution is completely clear before further dilution. Use of

a vortex mixer and/or sonication can aid in dissolving the compound in DMSO.[1]

Issue: I am observing inconsistent results in my experiments.

Possible Cause 1: Compound Degradation. Improper storage or handling of ORM-10962
solutions can lead to degradation.

Solution: Always prepare fresh working solutions from a properly stored, frozen stock.

Avoid repeated freeze-thaw cycles by preparing aliquots.

Possible Cause 2: Inaccurate Concentration. This could be due to incomplete dissolution or

errors in serial dilutions.

Solution: Re-prepare the solutions, ensuring complete dissolution of the compound at

each step. Verify your dilution calculations and pipetting techniques.

Data Summary
Table 1: Solubility and Storage of ORM-10962
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Parameter Solvent/Condition Value Citations

Solubility DMSO
250 mg/mL (544.02

mM)
[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.08 mg/mL (4.53

mM)
[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.08 mg/mL (4.53

mM)
[1]

10% DMSO, 90%

Corn oil

≥ 2.08 mg/mL (4.53

mM)
[1]

Storage (Powder) -20°C 3 years [1]

4°C 2 years [1]

Storage (in Solvent) -80°C 2 years [1]

-20°C 1 year [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weigh out the desired amount of ORM-10962 powder.

Add a sufficient volume of anhydrous DMSO to achieve a final concentration of 10 mM. For

example, to prepare 1 mL of a 10 mM solution, add 217.6 µL of DMSO to 1 mg of ORM-
10962 (MW: 459.54 g/mol ).

Vortex the solution until the compound is completely dissolved. If necessary, use an

ultrasonic bath to aid dissolution.

Aliquot the stock solution into single-use vials and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Cellular Assays
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Thaw a frozen aliquot of the 10 mM ORM-10962 stock solution in DMSO.

Perform serial dilutions of the stock solution in your chosen experimental buffer (e.g.,

Tyrode's solution, HBSS) to achieve the desired final concentration.

Ensure the final concentration of DMSO is below the tolerance level of your cells (typically

<0.1%).

Use the freshly prepared working solution for your experiment immediately.

Protocol 3: Preparation of an In Vivo Formulation (Example)

This protocol is based on a formulation providing a clear solution of ≥ 2.08 mg/mL.[1]

Prepare a 20.8 mg/mL stock solution of ORM-10962 in DMSO.

In a sterile tube, add 400 µL of PEG300.

To the PEG300, add 100 µL of the 20.8 mg/mL DMSO stock solution and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the total volume to 1 mL and mix thoroughly.

Administer the freshly prepared solution to the experimental animal.

Visualizations
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General Experimental Workflow for ORM-10962

Solution Preparation

In Vitro Experiments
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Caption: Workflow for preparing ORM-10962 solutions.
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Mechanism of Action of ORM-10962

Cell Membrane
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1 Ca2+
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ORM-10962
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Caption: ORM-10962 inhibits the Na+/Ca2+ exchanger.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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